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Compound of Interest

Compound Name: Difluoroiodomethane

Cat. No.: B073695 Get Quote

Essential Safety and Handling Guide for
Difluoroiodomethane
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols, operational procedures, and disposal plans for the

handling of Difluoroiodomethane (CHF₂I). Adherence to these guidelines is essential to

ensure a safe laboratory environment.

Hazard Identification and Quantitative Data
Difluoroiodomethane is a colorless to almost colorless clear liquid that is flammable and

poses several health risks.[1] It is crucial to understand its properties to handle it safely.
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Property Value Source

Molecular Formula CHF₂I [1][2]

Molar Mass 177.920 g/mol [1][3]

Appearance Colorless clear liquid [1]

Density 2.4 g/mL [1]

Boiling Point 21.6 °C (70.9 °F; 294.8 K) [1]

Melting Point -122.0 °C (-187.6 °F; 151.2 K) [1]

Flash Point 115 °C [1]

GHS Hazard Statements

H226 (Flammable liquid and

vapor), H312 (Harmful in

contact with skin), H315

(Causes skin irritation), H319

(Causes serious eye irritation),

H332 (Harmful if inhaled),

H335 (May cause respiratory

irritation)

[4][5][6]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling Difluoroiodomethane to

prevent exposure.
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PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles

meeting ANSI Z87.1 standard.

A face shield should be worn

over safety glasses when there

is a risk of splashing or

explosion.[7]

Protects against splashes and

vapors that can cause serious

eye irritation.[4][6]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene). A

flame-resistant lab coat worn

over cotton clothing. Closed-

toe shoes.[7]

Prevents skin contact, which

can be harmful and cause

irritation.[4][6]

Respiratory Protection

Work in a well-ventilated area,

preferably within a certified

chemical fume hood. If

ventilation is inadequate, a

NIOSH-approved respirator

with an appropriate cartridge is

required.[7]

Minimizes inhalation of harmful

vapors that can cause

respiratory irritation.[4][5]

Step-by-Step Handling Protocol
A systematic approach to handling Difluoroiodomethane is crucial for safety.

3.1. Preparation

Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read and

understand the SDS for Difluoroiodomethane.

Ensure Proper Ventilation: Verify that the chemical fume hood is functioning correctly.

Assemble PPE: Put on all required personal protective equipment as detailed in the table

above.
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Prepare Spill Kit: Ensure a spill kit containing absorbent materials (e.g., sand, earth,

vermiculite) is readily accessible.[4]

3.2. Handling

Grounding: Ground and bond containers and receiving equipment to prevent static

discharge, as the vapor is flammable.[5]

Transfer: Use non-sparking tools for all transfers.[5] Conduct all manipulations of

Difluoroiodomethane inside a chemical fume hood.

Avoid Incompatibles: Keep away from heat, sparks, open flames, and hot surfaces.[5] Avoid

contact with strong bases and nucleophiles.[8]

Container Management: Keep containers securely sealed when not in use.[4]

3.3. Storage

Location: Store in a cool, well-ventilated, and locked area.[6][9]

Conditions: Keep the container tightly closed and protected from light and heat.[9][10] Store

at temperatures between 2-8°C.[5][10]

Cylinder Safety: Protect cylinders from physical damage. Store full and empty cylinders

separately.[5]

Disposal Plan
Proper disposal is critical to prevent environmental contamination and ensure safety.

Waste Collection: Collect all waste materials containing Difluoroiodomethane in a suitable,

labeled, and sealed container.

Authorized Disposal: Dispose of the waste through an authorized hazardous or special

waste collection point, in accordance with local, state, and federal regulations.[5] Do not

dispose of it in drains or waterways.[4]
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Empty Containers: Empty containers may still contain hazardous residues and should be

treated as hazardous waste.

Emergency Procedures
Immediate and appropriate action is vital in an emergency.

5.1. Spills

Evacuate: Clear the area of all personnel and move upwind.[4][5]

Ventilate: Increase ventilation in the area.

Containment: For small spills, contain and absorb the spill with sand, earth, or other inert

material.[4]

Cleanup: Place the absorbed material into a suitable, labeled container for disposal.[4] Do

not use combustible materials, such as sawdust.

Decontaminate: Wash the spill area thoroughly.

5.2. Exposure

Inhalation: Move the affected person to fresh air and keep them comfortable for breathing.

Call a poison center or doctor if you feel unwell.[6][9]

Skin Contact: Take off immediately all contaminated clothing. Rinse the skin with plenty of

water.[9] If skin irritation occurs, get medical advice.[6]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[4][6] If eye irritation persists, get medical advice.[6]

Ingestion:Do not induce vomiting. Call a poison center or doctor immediately.

5.3. Fire

Extinguishing Media: Use alcohol-resistant foam, dry chemical, or carbon dioxide.[9]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://store.apolloscientific.co.uk/storage/msds/PC0795_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/PC1283_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/PC0795_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/PC0795_msds.pdf
https://www.guidechem.com/msds/1493-03-4.html
https://www.tcichemicals.com/US/en/p/D5762
https://www.tcichemicals.com/US/en/p/D5762
https://www.guidechem.com/msds/1493-03-4.html
https://store.apolloscientific.co.uk/storage/msds/PC0795_msds.pdf
https://www.guidechem.com/msds/1493-03-4.html
https://www.guidechem.com/msds/1493-03-4.html
https://www.tcichemicals.com/US/en/p/D5762
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073695?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Firefighting Procedures: Wear self-contained breathing apparatus and full protective clothing.

[5] Containers may explode when heated.[5]

Visual Workflows
The following diagrams illustrate the key processes for handling Difluoroiodomethane safely.
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Safe Handling Workflow for Difluoroiodomethane

1. Preparation

2. Handling

3. Disposal

Review SDS

Check Fume Hood

Don PPE

Prepare Spill Kit

Ground Equipment

Transfer in Fume Hood

Avoid Incompatibles

Seal Container When Done

Collect Waste

Label Waste Container

Dispose via Authorized Service

Click to download full resolution via product page

Caption: Workflow for the safe handling of Difluoroiodomethane.
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Emergency Response Protocol

Spill Personal Exposure Fire

EMERGENCY

Evacuate Area Remove from Source Use Appropriate Extinguisher

Ventilate

Contain Spill

Clean Up

Administer First Aid

Seek Medical Attention

Evacuate

Cool Nearby Containers

Click to download full resolution via product page

Caption: Steps for responding to emergencies involving Difluoroiodomethane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Difluoroiodomethane - Wikipedia [en.wikipedia.org]

2. Page loading... [wap.guidechem.com]

3. Difluoro(iodo)methane | CHF2I | CID 2775155 - PubChem [pubchem.ncbi.nlm.nih.gov]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b073695?utm_src=pdf-body-img
https://www.benchchem.com/product/b073695?utm_src=pdf-body
https://www.benchchem.com/product/b073695?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Difluoroiodomethane
https://wap.guidechem.com/encyclopedia/difluoroiodomethane-dic293206.html
https://pubchem.ncbi.nlm.nih.gov/compound/Difluoro_iodo_methane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073695?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

5. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

6. Page loading... [guidechem.com]

7. ehs.ucsf.edu [ehs.ucsf.edu]

8. CAS 1493-03-4: Iododifluoromethane | CymitQuimica [cymitquimica.com]

9. Difluoroiodomethane | 1493-03-4 | TCI AMERICA [tcichemicals.com]

10. static.cymitquimica.com [static.cymitquimica.com]

To cite this document: BenchChem. [Personal protective equipment for handling
Difluoroiodomethane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b073695#personal-protective-equipment-for-handling-
difluoroiodomethane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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